Cas no 125061-94-1 (Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-)

Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro- structure
125061-94-1 structure
Product Name:Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-
CAS No:125061-94-1
MF:C17F30
MW:774.134010314941
CID:142420
PubChem ID:86373
Update Time:2025-04-19

Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro- Chemical and Physical Properties

Names and Identifiers

    • 1-[difluoro-(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]-1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8,8a-heptadecafluoronaphthalene
    • DIFLUORO(UNDECAFLUOROCYCLOHEXYL)METHYL)HEPTADECAFLUORODECAHYDRO NAPHTHALENE
    • Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecah...
    • Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-
    • 1-[difluoro(undecafluorocyclohexyl)methyl]-1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8,8a-heptadecafluorodecahydronaphthalene
    • 3M Fluorinert FC71
    • 125061-94-1
    • Naphthalene, (difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl)heptadecafluorodecahydro-
    • NS00018745
    • SCHEMBL1332718
    • AKBMBNDRIIVPGZ-UHFFFAOYSA-N
    • DTXSID60881337
    • Naphthalene, [difluoro(undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-
    • Naphthalene, (difluoro(undecafluorocyclohexyl)methyl)heptadecafluorodecahydro-
    • Perfluoro(4a-(cyclohexylmethyl)decahydronaphthalene)
    • Inchi: 1S/C17F30/c18-1-2(19,5(22,23)4(21)10(32,33)15(42,43)17(46,47)16(44,45)11(4,34)35)7(26,27)12(36,37)8(28,29)3(1,20)9(30,31)14(40,41)13(38,39)6(1,24)25
    • InChI Key: AKBMBNDRIIVPGZ-UHFFFAOYSA-N
    • SMILES: FC12C(C(C(C(C1(C(C(C(C2(C(C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)F)(F)F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 773.952
  • Monoisotopic Mass: 773.9520949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 30
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 2
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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